Ethyl 2-(2-formyl-5-methoxyphenoxy)acetate

• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• IUPAC Name: ethyl 2-(2-formyl-5-methoxyphenoxy)acetate
• InChI: InChI=1S/C12H14O5/c1-3-16-12(14)8-17-11-6-10(15-2)5-4-9(11)7-13/h4-7H,3,8H2,1-2H3
• InChI Key: KNSFGKWYJGYZQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=CC(=C1)OC)C=O

Description

Ethyl 2-(2-formyl-5-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-hydroxy-4-methoxybenzaldehyde (1 g; 6.58 mmol), BrCH2CO2Et (0.806 ml; 7.24 mmol) and K2CO3 (1 g, 7.24 mmol) in anhydrous DMF (5 ml) was stirred overnight at room temperature. The mixture was diluted with EtOAc (100 ml) and H2O (100 ml). The organic layer was separated and dried over MgSO4, and filtrate evaporated, to give the product (1.29 g; 97%), as colourless solid. 1H-NMR (CDCl3) 1.28 (tr, 3H, J=7.11 Hz); 3.84 (s, 3H); 4.25 (q, 2H, J=7.14, 14.28 Hz); 4.69 (s, 2H); 6.30 (d, 1H, J=2.16 Hz); 6.58 (dd, 1H, J=1.77, 8.73 Hz); 7.83 (d, 1H, J=8.7 Hz); 10.36 (s, 1H).